5-Amino-3-(3,4-dichlorophenyl)pyrazole Hydrochloride

• IUPAC Name: 5-(3,4-dichlorophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H7Cl2N3.ClH/c10-6-2-1-5(3-7(6)11)8-4-9(12)14-13-8;/h1-4H,(H3,12,13,14);1H
• InChI Key: PSJQDSKWFKDJSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=NN2)N)Cl)Cl.Cl
• Molecular Formula: C9H8Cl3N3
• Molecular Weight: 264.5 g/mol
• CAS No.: 1025447-55-5

Description

5-Amino-3-(3,4-dichlorophenyl)pyrazole Hydrochloride is a useful research compound. Its molecular formula is C9H8Cl3N3 and its molecular weight is 264.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis

• Structural Elucidation : A study by Naveen et al. (2018) focused on the structural elucidation of a novel pyrazole derivative related to "3-(3,4-Dichlorophenyl)-1H-pyrazol-5-amine hydrochloride". The compound was characterized using NMR, mass spectral analysis, and X-ray diffraction, revealing details about its molecular structure and stability.

Synthesis and Characterization

• Synthesis of Derivatives : Research by Ju Liu et al. (2016) involved synthesizing novel 1-arylpyrazolo[3,4-d]pyrimidine derivatives, a process that included the use of 1-(2,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, a compound related to "3-(3,4-Dichlorophenyl)-1H-pyrazol-5-amine hydrochloride".

Applications in Material Science

• Crystallographic Data Support : A 2011 study by P. Machado et al. synthesized a series of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, demonstrating the use of crystallographic data in understanding the structure of related compounds.

Antimicrobial and Antifungal Activities

• Antibacterial Activities : In 2007, Ishak Bildirici et al. synthesized derivatives from 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, a related compound, and evaluated their antibacterial activities, indicating the potential for antimicrobial applications.

Pharmaceutical Research

• Antitumor Activity : A 2020 study by Jin Liu Jin Liu et al. synthesized a compound closely related to "3-(3,4-Dichlorophenyl)-1H-pyrazol-5-amine hydrochloride" and investigated its antitumor activity, highlighting potential applications in cancer treatment.

Safety and Hazards

As with any chemical compound, handling “3-(3,4-Dichlorophenyl)-1H-pyrazol-5-amine hydrochloride” would require appropriate safety measures. It’s important to use personal protective equipment and follow standard safety protocols when handling this compound.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. Further studies would be needed to determine its potential uses.